Cas no 2165876-01-5 (1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2165876-01-5
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5993002
• PubChem ID: 165829355
• Update Time: 2025-05-21

1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid
• EN300-1589887
• 2165876-01-5
• 1-[(tert-butoxy)carbonyl]-5-(methoxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-8(7-17-4)5-6-9(13)10(14)15/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： RCLNRTAXXAUVGD-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)O)CC[C@H]1COC)=O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid

Comprehensive Guide to 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2165876-01-5)

1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2165876-01-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and development. With the increasing demand for novel therapeutic agents, 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid has gained significant attention due to its unique structural features and potential applications.

The molecular structure of 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid includes a pyrrolidine ring, a tert-butoxycarbonyl (Boc) protecting group, and a methoxymethyl side chain. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers often utilize this compound for the preparation of peptide mimetics and small molecule inhibitors, which are critical in the development of new drugs targeting various diseases.

One of the key advantages of 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid is its compatibility with modern synthetic techniques, such as solid-phase peptide synthesis (SPPS) and click chemistry. These methods are frequently discussed in scientific literature and are highly searched topics in the field of medicinal chemistry. The compound's ability to undergo selective reactions under mild conditions makes it a preferred choice for researchers working on drug discovery and bioconjugation.

In recent years, the pharmaceutical industry has seen a surge in interest for pyrrolidine-based compounds, driven by their potential in treating neurological disorders and metabolic diseases. 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid is no exception, as its derivatives have shown promise in preclinical studies. For instance, modifications of this compound have been explored for their enzyme inhibitory activity and receptor binding affinity, which are hot topics in current drug development.

The synthesis of 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies and functional group transformations. These processes are optimized to ensure high yield and purity, which are critical for its application in high-value research. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common concerns in the supply chain.

From a commercial perspective, 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid is available from several leading chemical suppliers, catering to the growing demand from academic and industrial laboratories. Its pricing and availability are often influenced by factors such as raw material costs and production scalability, which are frequently searched by procurement professionals. Furthermore, the compound's regulatory status as a non-hazardous material simplifies its handling and disposal, making it a practical choice for researchers.

In conclusion, 1-(tert-butoxy)carbonyl-5-(methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2165876-01-5) is a versatile and valuable compound in the field of pharmaceutical chemistry. Its unique structural properties, combined with its applicability in cutting-edge research, make it a subject of ongoing interest. As the scientific community continues to explore new therapeutic avenues, this compound is likely to remain a key player in the development of innovative drug candidates.